Cas no 518067-99-7 (Benzenecarbothioamide, N-(2-chlorophenyl)-4-nitro-)

• Product Name: Benzenecarbothioamide, N-(2-chlorophenyl)-4-nitro-
• CAS No: 518067-99-7
• MF: C₁₃H₉ClN₂O₂S
• MW: 292.740760564804
• CID: 361331
• PubChem ID: 11220078
• Update Time: 2025-04-19

Benzenecarbothioamide, N-(2-chlorophenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N-(2-chlorophenyl)-4-nitro-
• N-(2-chlorophenyl)-4-nitrobenzenecarbothioamide
• DTXSID10459207
• 518067-99-7

• Inchi： 1S/C13H9ClN2O2S/c14-11-3-1-2-4-12(11)15-13(19)9-5-7-10(8-6-9)16(17)18/h1-8H,(H,15,19)
• InChI Key： QFDMENQGPTXJRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1C=CC(=CC=1)[N+](=O)[O-])=S

Computed Properties

• Exact Mass: 292.00747
• Monoisotopic Mass: 292.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 55.17